Cas no 1056453-99-6 ([3-(3-Bromo-phenoxy)-5-methoxy-phenyl]-acetic acid methyl ester)

• Product Name: [3-(3-Bromo-phenoxy)-5-methoxy-phenyl]-acetic acid methyl ester
• CAS No: 1056453-99-6
• MF: C₁₆H₁₅BrO₄
• MW: 351.191904306412
• CID: 2150188
• Update Time: 2023-08-05

[3-(3-Bromo-phenoxy)-5-methoxy-phenyl]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• [3-(3-bromo-phenoxy)-5-methoxy-phenyl]-acetic acid methyl ester
• PUSUXOKIMVXKMK-UHFFFAOYSA-N
• [3-(3-Bromo-phenoxy)-5-methoxy-phenyl]-acetic acid methyl ester

• Inchi： 1S/C16H15BrO4/c1-19-14-6-11(8-16(18)20-2)7-15(10-14)21-13-5-3-4-12(17)9-13/h3-7,9-10H,8H2,1-2H3
• InChI Key： PUSUXOKIMVXKMK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1=CC(=CC(=C1)CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 336
• Topological Polar Surface Area: 44.8